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Introduction
Isononyl alcohol (INA) is a branched-chain primary alcohol consisting of a nine-carbon

backbone.[1][2] It is a clear, colorless liquid with a characteristic mild odor and is sparingly

soluble in water but soluble in most organic solvents.[1] As a versatile chemical intermediate,

isononyl alcohol is a key precursor in the synthesis of various commercially important

compounds, most notably diisononyl phthalate (DINP), a widely used plasticizer.[3][4] Its

branched structure imparts unique physical and chemical properties that are leveraged in a

multitude of applications, including coatings, inks, surfactants, and as a fragrance ingredient.[1]

[4][5] This technical guide provides an in-depth overview of the core properties, synthesis, and

potential biological interactions of isononyl alcohol, with a focus on its relevance to research

and development.

Physicochemical Properties
The physicochemical properties of isononyl alcohol are crucial for its application and

handling. A summary of its key quantitative data is presented in the table below.
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Property Value Reference

Molecular Formula C9H20O [2]

Molar Mass 144.258 g/mol [2]

Appearance Clear liquid [2]

Density 0.83 g/cm³ (at 20°C) [2]

Boiling Point 215 °C [2]

Melting Point -64 to -65 °C

Flash Point 98 °C [2]

Vapor Pressure 0.0198 mm Hg [2]

Solubility in Water Slightly soluble [2]

Synthesis of Isononyl Alcohol
The primary industrial route for the production of isononyl alcohol is the oxo process, which

involves the hydroformylation of octene isomers followed by hydrogenation of the resulting

isononyl aldehydes.[1][2]

Production Workflow
The overall production process can be visualized as a two-step reaction sequence.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.researchgate.net/figure/Pathway-of-phthalate-metabolism-in-human-body-LMW-phthalates-are-mainly-excreted-in_fig2_341187975
https://www.researchgate.net/figure/Pathway-of-phthalate-metabolism-in-human-body-LMW-phthalates-are-mainly-excreted-in_fig2_341187975
https://www.researchgate.net/figure/Pathway-of-phthalate-metabolism-in-human-body-LMW-phthalates-are-mainly-excreted-in_fig2_341187975
https://www.researchgate.net/figure/Pathway-of-phthalate-metabolism-in-human-body-LMW-phthalates-are-mainly-excreted-in_fig2_341187975
https://www.researchgate.net/figure/Pathway-of-phthalate-metabolism-in-human-body-LMW-phthalates-are-mainly-excreted-in_fig2_341187975
https://www.researchgate.net/figure/Pathway-of-phthalate-metabolism-in-human-body-LMW-phthalates-are-mainly-excreted-in_fig2_341187975
https://www.researchgate.net/figure/Pathway-of-phthalate-metabolism-in-human-body-LMW-phthalates-are-mainly-excreted-in_fig2_341187975
https://www.researchgate.net/figure/Pathway-of-phthalate-metabolism-in-human-body-LMW-phthalates-are-mainly-excreted-in_fig2_341187975
https://www.benchchem.com/product/b036306?utm_src=pdf-body
https://www.benchchem.com/product/b036306?utm_src=pdf-body
https://academic.oup.com/eep/article/6/1/dvaa017/6045992
https://www.researchgate.net/figure/Pathway-of-phthalate-metabolism-in-human-body-LMW-phthalates-are-mainly-excreted-in_fig2_341187975
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Hydroformylation (Oxo Process)

Step 2: Hydrogenation

Octene Isomers

Hydroformylation Reactor

Synthesis Gas (CO + H2) Rhodium or Cobalt Catalyst

Isononyl Aldehyde

Hydrogenation Reactor

Hydrogen (H2) Hydrogenation Catalyst (e.g., Nickel)

Isononyl Alcohol

Click to download full resolution via product page

Caption: Production workflow of isononyl alcohol.

Experimental Protocol: Laboratory-Scale Synthesis
This protocol describes a generalized procedure for the laboratory synthesis of isononyl
alcohol via a two-step hydroformylation and hydrogenation process, adapted from industrial

methodologies.

Materials:

1-octene (or a mixture of octene isomers)

Synthesis gas (1:1 molar ratio of CO:H2)
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Rhodium-based catalyst (e.g., Rh(CO)2(acac) with a phosphine ligand) or Cobalt-based

catalyst (e.g., dicobalt octacarbonyl)

High-pressure autoclave reactor equipped with a stirrer, gas inlet, and temperature and

pressure controls

Hydrogen gas

Hydrogenation catalyst (e.g., Raney Nickel or Palladium on carbon)

Anhydrous solvent (e.g., toluene or hexane)

Standard glassware for filtration and distillation

Procedure:

Step 1: Hydroformylation

Thoroughly clean and dry the high-pressure autoclave reactor.

In an inert atmosphere (e.g., under nitrogen or argon), charge the reactor with the chosen

solvent, the rhodium or cobalt catalyst, and any necessary ligands.

Add the 1-octene to the reactor.

Seal the reactor and purge several times with synthesis gas to remove any residual air.

Pressurize the reactor with the synthesis gas to the desired pressure (typically 4-20 MPa).

Heat the reactor to the reaction temperature (typically 120-200 °C) while stirring.

Maintain the reaction under constant pressure and temperature for a specified time (e.g., 2-6

hours), monitoring the uptake of synthesis gas.

After the reaction is complete, cool the reactor to room temperature and carefully vent the

excess gas in a well-ventilated fume hood.

The resulting product is a mixture containing isononyl aldehyde.
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Step 2: Hydrogenation

The crude isononyl aldehyde mixture from the hydroformylation step can be used directly or

after solvent removal.

Transfer the aldehyde to a suitable hydrogenation reactor.

Carefully add the hydrogenation catalyst under an inert atmosphere.

Seal the reactor and purge with hydrogen gas.

Pressurize the reactor with hydrogen to the desired pressure (typically 2-6 MPa).

Heat the reactor to the hydrogenation temperature (typically 50-120 °C) with vigorous

stirring.

Monitor the reaction by observing the hydrogen uptake.

Once the reaction is complete, cool the reactor and vent the excess hydrogen.

Filter the reaction mixture to remove the catalyst.

The crude isononyl alcohol can be purified by fractional distillation under reduced pressure.

Analytical Methods
Gas Chromatography (GC) for Purity and Isomer
Distribution Analysis
Objective: To determine the purity of the synthesized isononyl alcohol and to analyze the

distribution of its isomers.

Instrumentation:

Gas chromatograph (GC) equipped with a flame ionization detector (FID).

Capillary column suitable for alcohol analysis (e.g., a polar stationary phase like polyethylene

glycol or a non-polar phase like dimethylpolysiloxane).
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Procedure:

Sample Preparation: Prepare a dilute solution of the isononyl alcohol sample in a suitable

solvent (e.g., dichloromethane or hexane).

Standard Preparation: Prepare a series of standard solutions of a known isononyl alcohol
isomer or a certified reference material at different concentrations to create a calibration

curve.

GC Conditions (Typical):

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program: Start at a lower temperature (e.g., 80 °C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 220 °C) at a controlled rate (e.g., 10

°C/min).

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection Volume: 1 µL.

Analysis: Inject the standard solutions and the sample solution into the GC.

Data Interpretation: Identify the peaks corresponding to isononyl alcohol isomers based on

their retention times compared to the standards. Calculate the area of each peak to

determine the relative percentage of each isomer and the overall purity of the sample.

Biological Interactions and Signaling Pathways
While isononyl alcohol itself has limited direct research regarding its effects on specific

signaling pathways, its primary metabolite, diisononyl phthalate (DINP), has been studied more

extensively. The metabolism of DINP involves its hydrolysis to monoisononyl phthalate (MINP)

and isononyl alcohol. Therefore, understanding the biological effects of DINP and its

metabolites provides insight into the potential interactions of isononyl alcohol.
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Evidence suggests that phthalates and their metabolites can interact with nuclear receptors,

particularly the Peroxisome Proliferator-Activated Receptors (PPARs).[1] PPARs are ligand-

activated transcription factors that play a crucial role in regulating lipid and glucose metabolism.

Hypothesized Signaling Pathway: PPAR Activation
The interaction of isononyl alcohol's metabolic precursors with PPARs suggests a potential

mechanism by which it could influence cellular processes.
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Caption: Hypothesized PPAR signaling pathway activation.
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This proposed pathway illustrates that isononyl alcohol or its metabolites may act as ligands

for PPARs. Upon binding, PPAR forms a heterodimer with the retinoid X receptor (RXR). This

complex then binds to specific DNA sequences known as PPAR response elements (PPREs) in

the promoter regions of target genes, leading to the transcription of genes involved in metabolic

regulation.

Toxicology and Safety
Isononyl alcohol is considered to have low acute toxicity. However, it can cause skin and

serious eye irritation.[6] The toxicological profile of its major derivative, DINP, has been the

subject of extensive research, particularly concerning its potential endocrine-disrupting effects.

Toxicological Endpoint Result Reference

Acute Oral Toxicity (LD50, rat) > 2.0 g/kg [7]

Skin Irritation Irritating [6]

Eye Irritation Serious eye damage [6]

Applications in Research and Development
The unique properties of isononyl alcohol make it a valuable tool in various research

contexts:

Drug Delivery: Its amphiphilic nature can be exploited in the development of novel drug

delivery systems for hydrophobic therapeutic agents.

Biomaterials: As a precursor to plasticizers, it is relevant in the study of polymer

biocompatibility and the development of new medical-grade plastics.

Toxicology and Metabolism Studies: Isononyl alcohol and its metabolites serve as

important subjects for research into the mechanisms of action of branched-chain alcohols

and phthalates on biological systems.

Conclusion
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Isononyl alcohol is a significant branched-chain primary alcohol with diverse industrial

applications. Its synthesis via the oxo process is a well-established industrial method that can

be adapted for laboratory-scale production. While direct research on the specific cellular

signaling effects of isononyl alcohol is emerging, its relationship with DINP and the

established interaction of phthalates with PPARs provide a strong foundation for further

investigation into its biological activity. This technical guide serves as a comprehensive

resource for researchers and professionals seeking to understand and utilize isononyl alcohol
in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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